Cas no 16822-85-8 (N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine)

• Product Name: N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• CAS No: 16822-85-8
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 2658625
• PubChem ID: 10444583
• Update Time: 2025-06-23

N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methyl-5-chlorophenyl)-4,5-dihydro-1H-imidazole-2-amine
• N-(5-chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• 2-[(2-Methyl-5-chlorophenyl)amino]-2-imidazoline
• CHEMBL3277527
• 16822-85-8
• DTXSID30440051
• EN300-738529
• SCHEMBL11757404
• SCHEMBL4716261
• N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine

• Inchi： 1S/C10H12ClN3/c1-7-2-3-8(11)6-9(7)14-10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H2,12,13,14)
• InChI Key： LEIIKKPFFYYIKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC1=NCCN1

Computed Properties

• Exact Mass: 209.0719751Da
• Monoisotopic Mass: 209.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine

N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine: A Comprehensive Overview

N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine, commonly referred to by its CAS number 16822-85-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a substituted imidazole ring fused with an amine group, making it a versatile scaffold for various chemical modifications.

The synthesis of N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine involves a series of well-established organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the overall cost and environmental impact. Researchers have explored the use of transition metal catalysts to facilitate the formation of the imidazole ring, which is a critical step in the synthesis process. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for pharmaceutical applications.

One of the most promising aspects of this compound is its pharmacological activity. Studies have shown that N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. This makes it a potential candidate for anti-inflammatory drug development. Recent research has focused on optimizing its bioavailability by modifying its chemical structure to improve solubility and absorption rates.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up possibilities for applications in catalysis and sensor technology.

The structural versatility of N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine allows for extensive functionalization, enabling researchers to tailor its properties for specific applications. For instance, substituting different groups on the phenyl ring can significantly alter its electronic properties and reactivity. This flexibility has made it a valuable tool in medicinal chemistry for designing novel drug candidates.

Recent studies have also highlighted the importance of stereochemistry in this compound's activity. By synthesizing enantiomeric forms, researchers have been able to investigate their differential effects on biological systems. This has provided valuable insights into the compound's mechanism of action and has paved the way for the development of more selective therapeutic agents.

In conclusion, N-(5-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amie is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and potential for functionalization make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.